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Compound of Interest

Compound Name: 5-Acetoxymethyl-2-furaldehyde

Cat. No.: B043329

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical waste is a cornerstone of laboratory safety and environmental
stewardship. This guide provides a detailed, step-by-step procedure for the proper disposal of
5-Acetoxymethyl-2-furaldehyde, a furan derivative that requires careful handling as
hazardous waste.

. Hazard Identification and Classification

5-Acetoxymethyl-2-furaldehyde is classified as a hazardous chemical, primarily due to its
potential to cause skin and serious eye irritation[1][2][3]. Due to its chemical structure, which
includes a furan moiety, it must be managed as hazardous waste in accordance with local,
regional, and national regulations[1][2][4][5]. It is crucial to avoid disposing of this compound
with municipal waste or releasing it into the environment by pouring it down the drain[1][2].

Il. Personal Protective Equipment (PPE) and Safety
Precautions

Before handling 5-Acetoxymethyl-2-furaldehyde for disposal, it is imperative to wear the
appropriate Personal Protective Equipment (PPE) to minimize exposure. This includes:

o Eye and Face Protection: Chemical safety glasses or goggles are mandatory|[2].

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin contact[1]

2].
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» Respiratory Protection: In situations where dust or aerosols may be generated, use a
NIOSH/MSHA or European Standard EN 149 approved respirator[1][2].

Always handle the chemical in a well-ventilated area, such as a fume hood, to avoid
inhalation[1][2].

lll. Chemical and Physical Properties

Understanding the properties of 5-Acetoxymethyl-2-furaldehyde is essential for its safe
handling and disposal.

Property Value Source
Molecular Formula CsHsOa4 [3]
Molecular Weight 168.15 g/mol [3]
Form Solid [6]
Melting Point 53-55 °C [6]
Flash Point 107.78 °C (226.00 °F) - Closed 7]
Cup
Incompatible Materials Oxidizing agents [1]

IV. Step-by-Step Disposal Procedure

The proper disposal of 5-Acetoxymethyl-2-furaldehyde involves a systematic approach to
ensure safety and regulatory compliance.

Step 1: Waste Segregation and Collection

o Dedicated Waste Container: Use a designated, chemically compatible, and properly sealed
hazardous waste container for collecting 5-Acetoxymethyl-2-furaldehyde waste and any
contaminated materials (e.g., absorbent pads, gloves)[4][8].

¢ Avoid Mixing: Do not mix this waste with other chemical waste streams, especially with
incompatible substances like strong oxidizing agents[1][4].
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Step 2: Labeling

o Clear Identification: The waste container must be clearly labeled with the words "Hazardous
Waste" and the full chemical name, "5-Acetoxymethyl-2-furaldehyde"[4][3].

e Date of Accumulation: Include the date when the first waste was added to the container[4].
Step 3: Storage

o Designated Area: Store the sealed waste container in a designated satellite accumulation
area within the laboratory that is away from sources of ignition and heat[4][5].

e Secure and Ventilated: The storage area should be cool, dry, and well-ventilated[1][2]. The
container must be kept tightly closed to prevent the release of vapors[2][9].

Step 4: Spill Management

» Containment: In the event of a spill, ensure the area is well-ventilated and restrict access[2]

[5].

» Absorption: For solid spills, carefully sweep or shovel the material into a suitable, labeled
container for disposal[1]. For liquid spills, cover with a non-flammable absorbent material
(e.g., vermiculite, dry sand) and collect it into a sealed container for disposal as hazardous
waste[2][5][9].

o Decontamination: After the material has been collected, decontaminate the spill area with
soap and water[2][10].

Step 5: Final Disposal

e Consult EHS: It is mandatory to consult with your institution's Environmental Health and
Safety (EHS) department for specific guidance on the final disposal protocol[4].

o Licensed Disposal Service: Arrange for the pickup and disposal of the hazardous waste
through your institution's EHS department or a licensed hazardous waste disposal
contractor[9].

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b043329?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_1_Furan_2_yl_ethanol_A_Procedural_Guide_for_Laboratory_Professionals.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_1_Furan_2_yl_ethanol_A_Procedural_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_1_Furan_2_yl_ethanol_A_Procedural_Guide_for_Laboratory_Professionals.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0952.pdf
https://www.fishersci.com/store/msds?partNumber=AC163400020&productDescription=5-ACETOXYMETHYL-2-FURALD+2GR&vendorId=VN00032119&countryCode=US&language=en
https://georganics.sk/wp-content/uploads/2021/05/5-Acetoxymethyl-2-furaldehyde.pdf
https://georganics.sk/wp-content/uploads/2021/05/5-Acetoxymethyl-2-furaldehyde.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_4_Furan_3_yl_butan_2_one_A_Procedural_Guide.pdf
https://georganics.sk/wp-content/uploads/2021/05/5-Acetoxymethyl-2-furaldehyde.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0952.pdf
https://www.fishersci.com/store/msds?partNumber=AC163400020&productDescription=5-ACETOXYMETHYL-2-FURALD+2GR&vendorId=VN00032119&countryCode=US&language=en
https://georganics.sk/wp-content/uploads/2021/05/5-Acetoxymethyl-2-furaldehyde.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0952.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_4_Furan_3_yl_butan_2_one_A_Procedural_Guide.pdf
https://georganics.sk/wp-content/uploads/2021/05/5-Acetoxymethyl-2-furaldehyde.pdf
https://www.chemicalbook.com/msds/furan.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_1_Furan_2_yl_ethanol_A_Procedural_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_4_Furan_3_yl_butan_2_one_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

V. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 5-
Acetoxymethyl-2-furaldehyde.

Disposal Workflow for 5-Acetoxymethyl-2-furaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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